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The following table summarizes the key thermal properties and transition behaviors of the primary sulfur

allotropes.

Allotrope
Crystal Structure
& Type

Key Thermal
Transition(s)

Transition
Temperature

Characteristic
Thermal Behavior

α-Sulfur
(Rhombic) [1]

[2]

Orthorhombic;
Cyclo-S₈ ring [3] [4]

Converts to β-
sulfur [1] [5]

95.3 °C (369 K)
[3] [4]

Stable below transition
temperature. Adopts a

puckered "crown" ring
structure (S₈) [3].

β-Sulfur
(Monoclinic)
[1] [2]

Monoclinic; Cyclo-
S₈ ring [3] [4]

Converts to α-
sulfur; Melts [2]

Stable >95.3 °C;
Melts at ~119-

120 °C [3] [2]

Stable only above the
transition temperature.

Less dense than α-
sulfur [4].

γ-Sulfur
(Nacreous) [3]

[2]

Monoclinic; Cyclo-
S₈ ring [3]

- - The densest form
among the three

common S₈ polymorphs
[3].
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Allotrope
Crystal Structure
& Type

Key Thermal
Transition(s)

Transition
Temperature

Characteristic
Thermal Behavior

Plastic Sulfur
(Amorphous)
[3] [2]

Amorphous;

Mixture of long
catena (chain)

polymers and some
rings [3]

Reverts to α-

sulfur over
time [2]

- Formed by rapid cooling

of molten sulfur above
160°C. Elastic when

first formed but hardens
on standing [2].

The phase behavior and transformations between these allotropes can be visualized in the following

workflow:

Solid Sulfur
(α-S8, Rhombic)

Solid Sulfur
(β-S8, Monoclinic)

Heated above
95.3°C (369 K)

Liquid Sulfur
(λ-S, Pale Yellow,

Low Viscosity)

Liquid Sulfur
(μ-S, Dark Red,
High Viscosity)

Heated above
160°C (λ-transition)

Plastic Sulfur
(Amorphous, Quenched)

Rapid Quenching
in Cold Water

Slow cooling
below 95.3°C

Heated to
119°C (Melts)

Aging over
time (Hours/Days)

Click to download full resolution via product page

Experimental Data on Molten Sulfur Viscosity

A key thermal phenomenon occurs when sulfur is heated as a liquid. The viscosity of molten sulfur changes

dramatically at around 160°C due to a process called depolymerization.
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Temperature Range Viscosity Trend Underlying Molecular Process

From Melting Point
(~119°C) to ~160°C

Viscosity increases by
over 10,000-fold [3]

S₈ rings break open and polymerize into long,
chain-like molecules (catena-sulfur), which become

entangled [3].

Above ~200°C Viscosity decreases
sharply [1] [4]

The long polymer chains depolymerize, breaking

down into smaller fragments, which flow more
easily [1] [4].

This viscosity change is visually summarized below:

Low Temp
(~120°C - 160°C)

Polymerization
S8 Rings → Long Chains

Viscosity
Rapidly Increases

Depolymerization
Chains Break Down

Heating Continues

High Temp
(>200°C)

Viscosity
Decreases

Click to download full resolution via product page

Key Experimental Protocols

The thermal behavior of sulfur is typically characterized through several classic laboratory methods.

Differential Scanning Calorimetry (DSC): This is the primary technique for quantifying thermal

transitions [3]. You would observe a clear endothermic peak at approximately 95.3°C corresponding

to the solid-solid phase transition from α-sulfur to β-sulfur. A larger endothermic peak at around 119°C

indicates the melting of β-sulfur [3] [2].

Preparation of Monoclinic (β) Sulfur [2]:

Procedure: Slowly heat pure rhombic (α) sulfur in an evaporating dish until it completely melts.
Cooling: Allow the molten sulfur to cool slowly until a solid crust forms.

Crystal Harvesting: Make two holes in the crust and pour out any remaining liquid sulfur. Upon
removing the crust, you will find long, needle-shaped crystals of β-sulfur on the underside.
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Key Consideration: β-sulfur is only stable above 95.3°C and will gradually revert to the more

stable α-sulfur at room temperature over a period of hours to days.

Preparation of Plastic Sulfur [2]:

Procedure: Heat sulfur to near its boiling point (above 160°C) until it becomes a dark red,

viscous liquid.
Quenching: Rapidly pour the molten sulfur into a large volume of cold water.

Result: This sudden cooling yields soft, elastic, yellow rubbery strands known as plastic sulfur.
Key Observation: This amorphous form is metastable. It will harden and slowly revert to

crystalline α-sulfur over time.

Viscosity Measurement of Molten Sulfur [3]:

Setup: Use a viscometer suitable for high-temperature measurements.

Heating Profile: Gradually heat molten sulfur from its melting point (119°C) to over 200°C while
continuously measuring viscosity.

Expected Result: You will document a dramatic increase in viscosity, peaking around 160°C,
followed by a sharp decrease at higher temperatures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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